3-(1-methylbutyl)-8-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 8-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]-3-pentan-2-yl-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C19H29N3O3S/c1-4-5-14(2)22-12-19(25-18(22)24)8-10-21(11-9-19)17(23)7-6-16-15(3)20-13-26-16/h13-14H,4-12H2,1-3H3
• InChI Key: BWISWXWNZWSJHH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)N1CC2(CCN(CC2)C(=O)CCC3=C(N=CS3)C)OC1=O
• Molecular Formula: C19H29N3O3S
• Molecular Weight: 379.5 g/mol

Description

3-(1-methylbutyl)-8-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C19H29N3O3S and its molecular weight is 379.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.19296297 g/mol and the complexity rating of the compound is 522. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antihypertensive Activity

Research on derivatives of 1-oxa-3,8-diazaspiro[4.5]decan-2-one, similar to the chemical compound , has demonstrated potential antihypertensive properties. These compounds were evaluated for their efficacy in lowering blood pressure in spontaneous hypertensive rats, revealing a subset with significant activity linked to alpha-adrenergic receptor blockade (Caroon et al., 1981).

Anticancer and Antidiabetic Applications

A novel series of spirothiazolidines analogs have been developed, showing significant anticancer activities against human breast carcinoma (MCF-7) and human liver carcinoma (HepG-2) cell lines. Additionally, certain compounds within this series exhibited notable antidiabetic activities by inhibiting alpha-amylase and alpha-glucosidase, suggesting a dual therapeutic potential (Flefel et al., 2019).

Antiviral Activity

Spiro compounds, including 1-thia-4-azaspiro[4.5]decan-3-one derivatives, have been synthesized and evaluated for their antiviral efficacy. Specifically, certain derivatives showed inhibitory activity against human coronavirus 229E, highlighting the compound's potential as a foundation for developing novel antiviral drugs (Apaydın et al., 2019).

Nematicidal and Antimicrobial Properties

Derivatives of 1-thia-4-azaspiro[4.5]decan-3-one have also been explored for their nematicidal and antimicrobial activities. Studies indicate that these compounds exhibit a range of biological activities, including significant inhibition against specific nematode and microbial strains (Srinivas et al., 2008).